Cas no 1706457-37-5 (1-Azaspiro[3.3]heptane oxalate)

• Product Name: 1-Azaspiro[3.3]heptane oxalate
• CAS No: 1706457-37-5
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 4727588
• Update Time: 2025-11-02

1-Azaspiro[3.3]heptane oxalate Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[3.3]heptane oxalate
• PB19774
• OR312253
• AK103717
• AX8235256
• Oxalic acid--1-azaspiro[3.3]heptane (1/1)

• Inchi： 1S/C6H11N.C2H2O4/c1-2-6(3-1)4-5-7-6;3-1(4)2(5)6/h7H,1-5H2;(H,3,4)(H,5,6)
• InChI Key： DTRPZGPEQYYHHU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1CCC21CCC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Topological Polar Surface Area: 86.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1-Azaspiro[3.3]heptane oxalate

1-Azaspiro[3.3]heptane Oxalate (CAS 1706457-37-5): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of pharmaceutical chemistry and material science, 1-Azaspiro[3.3]heptane oxalate (CAS 1706457-37-5) has emerged as a crucial spirocyclic compound with significant potential. This unique nitrogen-containing heterocycle has garnered attention from researchers worldwide due to its structural novelty and diverse applications in drug discovery programs.

The 1-Azaspiro[3.3]heptane scaffold represents an important class of saturated heterocycles that combine the stability of aliphatic systems with the functional versatility of amine-containing structures. When combined with oxalic acid to form the oxalate salt, this compound demonstrates improved physicochemical properties including enhanced solubility and crystallinity - critical factors for pharmaceutical formulation development.

Recent literature highlights the growing importance of spirocyclic building blocks like 1-Azaspiro[3.3]heptane oxalate in addressing modern drug design challenges. The rigid three-dimensional structure of this spiro system helps medicinal chemists overcome the "flatland" problem associated with many traditional aromatic compounds, potentially leading to improved target selectivity and reduced off-target effects.

From a synthetic chemistry perspective, CAS 1706457-37-5 serves as a valuable intermediate for constructing complex molecular architectures. The 1-Azaspiro[3.3]heptane core can be further functionalized at multiple positions, allowing for the creation of diverse compound libraries. This adaptability makes it particularly valuable in fragment-based drug discovery and diversity-oriented synthesis approaches.

The pharmaceutical industry has shown particular interest in 1-Azaspiro[3.3]heptane derivatives for their potential in central nervous system (CNS) drug development. The compact, lipophilic nature of the spirocyclic framework may facilitate blood-brain barrier penetration, while the basic nitrogen atom provides a handle for salt formation and solubility optimization - crucial factors for CNS-active compounds.

Beyond medicinal chemistry, 1-Azaspiro[3.3]heptane oxalate finds applications in materials science as a precursor for specialty polymers and ligands for catalytic systems. The constrained geometry of the spiro structure can impart unique mechanical and electronic properties to polymeric materials, while the nitrogen center serves as an excellent coordination site for transition metal catalysts.

Analytical characterization of CAS 1706457-37-5 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The oxalate counterion provides an additional handle for characterization through infrared spectroscopy, with characteristic carbonyl stretching frequencies observable around 1700 cm^-1.

From a regulatory perspective, 1-Azaspiro[3.3]heptane oxalate is generally regarded as a research chemical with no significant safety concerns when handled properly. However, as with all fine chemicals, appropriate laboratory precautions should be observed during handling and storage to maintain compound integrity and ensure user safety.

The commercial availability of 1-Azaspiro[3.3]heptane oxalate has improved significantly in recent years, reflecting growing demand from both academic and industrial researchers. Multiple specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development.

Looking forward, the unique structural features of 1-Azaspiro[3.3]heptane oxalate position it as a promising scaffold for addressing current challenges in multiple scientific disciplines. Its combination of synthetic accessibility, structural novelty, and physicochemical properties ensures it will remain an important tool for researchers exploring new chemical space in drug discovery and materials science.

For synthetic chemists interested in exploring the potential of spirocyclic compounds, 1-Azaspiro[3.3]heptane oxalate represents an excellent starting point. The compound's commercial availability, well-characterized properties, and growing body of literature documenting its applications make it particularly attractive for both experienced researchers and those new to spiro system chemistry.

In conclusion, 1-Azaspiro[3.3]heptane oxalate (CAS 1706457-37-5) exemplifies the importance of structurally novel heterocyclic building blocks in modern chemical research. Its unique combination of properties and versatility ensures it will continue to play a significant role in the development of new pharmaceuticals, materials, and chemical methodologies for years to come.